Cas no 106556-70-1 (3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-)

• Product Name: 3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-
• CAS No: 106556-70-1
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 3579642
• PubChem ID: 13601742
• Update Time: 2025-04-22

3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-
• DTXSID301274958
• InChI=1/C6H9NO/c1-6(2)5(8)3-4-7-6/h3-4,7H,1-2H
• Dimethylpyrrolinon
• AKOS006375582
• 106556-70-1
• 1,2-Dihydro-2,2-dimethyl-3H-pyrrol-3-one

• Inchi： 1S/C6H9NO/c1-6(2)5(8)3-4-7-6/h3-4,7H,1-2H3
• InChI Key： TWLXOLHIGKHHDU-UHFFFAOYSA-N
• SMILES： O=C1C=CNC1(C)C

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines